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Compound of Interest

Compound Name: 4-Ethylnonan-2-one

Cat. No.: B15434289

Disclaimer: Publicly available scientific data on the specific physicochemical properties of 4-
Ethylnonan-2-one is limited. This guide provides a framework for the characterization of this
compound, drawing parallels with the well-documented properties of a structurally related
ketone, 4-methylpentan-2-one (also known as methyl isobutyl ketone or MIBK). The
experimental protocols described are general methods applicable to the determination of these
properties for organic compounds like ketones.

Introduction

4-Ethylnonan-2-one is a ketone with the chemical formula C11H220. Its structure consists of a
nonane backbone with a ketone functional group at the second position and an ethyl group at
the fourth position. A comprehensive understanding of its physicochemical properties is
essential for its application in research, particularly in fields such as drug development and
materials science, where such characteristics govern substance behavior, reactivity, and
bioavailability. This document outlines the key physicochemical parameters and the
experimental methodologies for their determination.

Physicochemical Data

While specific experimental data for 4-Ethylnonan-2-one is not readily available, the following
tables present the known properties of the related compound, 4-methylpentan-2-one, to serve

as a reference.
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Table 1: General and Physical Properties of 4-

Methylpentan-2-one

Property Value Reference
Molecular Formula CeH120 [1]
Molecular Weight 100.16 g/mol [1]
Appearance Colorless liquid [1]

Odor Pleasant, characteristic [2][3]
Density 0.802 g/mL [1]

Melting Point -84.7 °C [1]

Boiling Point 117to 118 °C [1]
Refractive Index (nD) 1.3958 [1]

Table 2: Solubility and Partitioning of 4-Methylpentan-2-

one
Property Value Reference
Solubility in Water 1.91 g/100 mL (20 °C) [1]

LogP (Octanol/Water Partition

1.31 [2]
Coefficient)

Experimental Protocols

The following are detailed methodologies for the experimental determination of key
physicochemical properties applicable to ketones like 4-Ethylnonan-2-one.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Methodology: Distillation
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e Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-
bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a
receiving flask.

o Sample Preparation: The ketone sample is placed in the round-bottom flask along with
boiling chips to ensure smooth boiling.

e Heating: The sample is gradually heated.

o Data Collection: The temperature is recorded when the liquid begins to boil and a steady
stream of distillate is collected. This temperature is the boiling point at the recorded
atmospheric pressure.

Determination of Melting Point

The melting point is the temperature at which a solid becomes a liquid. For a substance that is
liquid at room temperature, this would be its freezing point.

Methodology: Differential Scanning Calorimetry (DSC)

o Sample Preparation: A small, accurately weighed sample of the compound is hermetically
sealed in an aluminum pan. An empty sealed pan is used as a reference.

 Instrument Setup: The DSC instrument is programmed with a specific temperature range and
heating/cooling rate.

e Analysis: The sample and reference pans are heated or cooled at a controlled rate. The
instrument measures the difference in heat flow between the sample and the reference.

o Data Interpretation: A peak in the heat flow curve indicates the melting point (or freezing
point upon cooling).

Determination of Density

Density is the mass per unit volume of a substance.

Methodology: Pycnometry
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o Apparatus: A pycnometer, a glass flask with a close-fitting ground glass stopper with a
capillary tube through it, is used.

e Measurement:
o The mass of the clean, dry pycnometer is determined.
o The pycnometer is filled with the sample liquid, and its mass is measured.

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density
(e.g., distilled water), and its mass is determined.

o Calculation: The density of the sample is calculated using the masses and the known density
of the reference liquid.

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a known quantity of a solvent
at a certain temperature.

Methodology: Shake-Flask Method
e Procedure:

o An excess amount of the ketone is added to a known volume of the solvent (e.g., water) in
a flask.

o The flask is sealed and agitated at a constant temperature for a prolonged period (e.g.,
24-48 hours) to ensure equilibrium is reached.

o The mixture is then allowed to stand to separate the undissolved solute.

e Analysis: The concentration of the ketone in the saturated solution is determined using a
suitable analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

Visualization of Experimental Workflow
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The following diagram illustrates a general workflow for the physicochemical characterization of
a novel ketone compound.

Workflow for Physicochemical Characterization of a Ketone
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A generalized workflow for the synthesis, purification, and physicochemical characterization of
a ketone.

Conclusion
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While specific data for 4-Ethylnonan-2-one remains to be experimentally determined and
published, this guide provides the necessary framework for such an investigation. By following
standardized experimental protocols, the key physicochemical properties can be accurately
measured. This information is crucial for the safe handling, effective application, and further
development of this and other novel chemical compounds in various scientific and industrial
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl isobutyl ketone - Wikipedia [en.wikipedia.org]

2. Methyl Isobutyl Ketone | C6H120 | CID 7909 - PubChem [pubchem.ncbi.nim.nih.gov]

3. 4-Methyl-2-pentanone | 108-10-1 [chemicalbook.com]

 To cite this document: BenchChem. [Physicochemical Properties of 4-Ethylnonan-2-one: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15434289#physicochemical-properties-of-4-
ethylnonan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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